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Compound of Interest

Compound Name: Pentadecan-8-ol

Cat. No.: B157577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Pentadecan-8-ol is a 15-carbon secondary fatty alcohol with the chemical formula C₁₅H₃₂O.[1]

[2][3] Its strategic placement of a hydroxyl group at the eighth carbon of the pentadecane chain

confers distinct physical and chemical properties compared to its primary alcohol counterparts.

[1] This guide provides a comprehensive overview of Pentadecan-8-ol, including its chemical

and physical properties, detailed experimental protocols for its synthesis and purification, and

an exploration of its biological activities and potential applications in research and drug

development. The information is presented to be a valuable resource for researchers and

professionals working in the fields of organic synthesis, medicinal chemistry, and materials

science.

Chemical and Physical Properties
Pentadecan-8-ol is a white, waxy solid at room temperature.[2] It is characterized by its

hydrophobic nature, rendering it insoluble in water but soluble in organic solvents like ethanol

and ether.[2] A summary of its key chemical and physical properties is provided in Table 1.

Table 1: Chemical and Physical Properties of Pentadecan-8-ol
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Property Value Source

CAS Number 1653-35-6 [1][2][3]

IUPAC Name pentadecan-8-ol [1][4][5]

Synonyms
8-Pentadecanol, 1-Heptyloctyl

alcohol
[2]

Molecular Formula C₁₅H₃₂O [1][2][3]

Molecular Weight 228.41 g/mol [1][3][4]

Melting Point 53.5-54.3 °C [6]

Boiling Point 300.24 °C at 760 mmHg [6]

Density 0.8 ± 0.1 g/cm³ (calculated) [7]

Flash Point 114.7 ± 6.5 °C (calculated) [7]

Water Solubility 0.5407 mg/L at 25 °C [7]

LogP 5.0683 [3]

SMILES CCCCCCCC(CCCCCCC)O [1][3][4]

InChI

InChI=1S/C15H32O/c1-3-5-7-

9-11-13-15(16)14-12-10-8-6-4-

2/h15-16H,3-14H2,1-2H3

[1][2][4]

InChI Key
AXCJQGZCVXCVAG-

UHFFFAOYSA-N
[1][4][6]

Spectroscopic Data
The structural characterization of Pentadecan-8-ol is confirmed through various spectroscopic

techniques. A summary of the expected spectroscopic data is presented in Table 2.

Table 2: Spectroscopic Data for Pentadecan-8-ol
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Technique Key Features

¹H NMR

Signals corresponding to the terminal methyl

groups, the methylene groups of the alkyl

chains, and a characteristic signal for the proton

on the carbon bearing the hydroxyl group (CH-

OH). The spectrum for the similar 1-

pentadecanol is available for reference.[8]

¹³C NMR

Signals for the different carbon environments in

the molecule, with a distinct chemical shift for

the carbon atom attached to the hydroxyl group.

[5] The carbon atoms in the long alkyl chains will

have overlapping signals.[9]

IR Spectroscopy

A broad O-H stretching band around 3350 cm⁻¹

due to hydrogen bonding.[10] A C-O stretching

band for a secondary alcohol is expected in the

range of 1150-1075 cm⁻¹.[2][7]

Mass Spectrometry

The molecular ion peak may be weak or absent.

[11] Characteristic fragmentation patterns for

long-chain alcohols include alpha-cleavage and

dehydration.

Experimental Protocols
Synthesis of Pentadecan-8-ol
Two common methods for the synthesis of Pentadecan-8-ol are the Grignard reaction and the

reduction of the corresponding ketone, 8-pentadecanone.

This method involves the reaction of an alkyl magnesium halide (Grignard reagent) with an

aldehyde.[1][12][13] For the synthesis of the symmetrical Pentadecan-8-ol, heptylmagnesium

bromide can be reacted with octanal, or octylmagnesium bromide can be reacted with

heptanal.

Experimental Workflow for Grignard Synthesis of Pentadecan-8-ol
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Grignard Reagent Formation

Reaction Work-up and Purification

Heptyl Bromide
in Anhydrous Ether

Heptylmagnesium Bromide
Initiation with I₂ (optional)

Magnesium Turnings

Magnesium Alkoxide IntermediateOctanal
in Anhydrous Ether

Nucleophilic Attack
Aqueous Acid Work-up

(e.g., sat. NH₄Cl) Crude Pentadecan-8-ol Purification
(Distillation or Chromatography) Pure Pentadecan-8-ol

Reduction Reaction

Work-up and Purification

8-Pentadecanone
in Methanol/Ethanol Alkoxide Intermediate

Sodium Borohydride (NaBH₄)
Hydride Attack

Aqueous Work-up Crude Pentadecan-8-ol Purification
(Recrystallization or Chromatography) Pure Pentadecan-8-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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